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Compound of Interest

Compound Name: Benzene, 1-nitro-4-pentyl-
CAS No.: 95857-32-2
Cat. No.: B8025883
Get Quote
. J

Executive Safety & Logistics Summary

Benzene, 1-nitro-4-pentyl- is a lipophilic nitroaromatic compound.[1] Unlike smaller nitro-
compounds (e.g., nitrobenzene), the pentyl chain increases lipophilicity, potentially altering
dermal absorption rates and environmental persistence.

Operational Criticality:

+ Primary Hazard:Target Organ Toxicity (Blood). Like all nitroaromatics, this compound is a
methemoglobinemia inducer. It interferes with the blood's ability to carry oxygen.

« Stability: While mono-nitro aromatics are generally stable, they are energetic materials.[1]
Never distill to dryness or subject to high heat (>100°C) without rigorous thermal analysis
(DSC/ARC).

» Disposal Route:High-Temperature Incineration is the only acceptable disposal method to
ensure complete destruction of the nitro moiety and prevent environmental leaching.
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Chemical Safety Assessment (CSA)

Before disposal, you must classify the material state.[2][3][4][5][6] Use this table to determine

handling requirements.

Parameter Value / Status Operational Implication
Requires leak-proof,

Physical State Liquid (Oily, Yellowish) chemically resistant secondary
containment.[1]
Classified as Combustible

Flash Point > 100°C (Estimated)* (Class IlIB). Not Flammable
(D001) unless in solvent.[7]

o ] ) Zero-skin-contact policy. Fume
Toxicity High (Dermal/lnhalation)

hood mandatory.[1]

o Strong Oxidizers, Reducing
Incompatibility Agents. B
gents, Bases

Segregate from nitric acid,

hydrides, and alkali metals.

RCRA Status Non-Listed (Not P or U listed)

Hazardous Waste by
characteristic
(Toxicity/Combustibility).

*Note: Flash point estimated based on homolog pentylbenzene (FP ~66°C) and nitrobenzene

(FP ~88°C). The combination typically elevates the flash point.

Personal Protective Equipment (PPE) Matrix

Nitroaromatics permeate standard latex rapidly. Adhere to this PPE hierarchy.

¢ Respiratory: N95 minimum for solid spills; Half-mask with Organic Vapor (OV) cartridges for

liquid handling outside a hood.[1]

e Eyes: Chemical Splash Goggles (ANSI Z87.1). Face shield if pouring >100 mL.

e Skin (Hands):Double Gloving Required.[1]
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o Inner: Nitrile (4 mil).

o Quter: Silver Shield® (Laminate) or Viton®. Do not rely on standard nitrile for prolonged
contact.[1]

o Body: Tyvek® lab coat or chemical-resistant apron.[1]

Disposal Workflow & Decision Logic

Do not mix this stream with general organic solvents if possible. Halogenated and Nitro-
compounds often incur higher disposal fees and require specific incinerator injection ports.[1]

Diagram 1: Waste Segregation & Processing Workflow

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://wap.guidechem.com/dictionary/en/33228-44-3.html
https://wap.guidechem.com/dictionary/en/33228-44-3.html
https://wap.guidechem.com/dictionary/en/33228-44-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8025883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Pure/Concentrated Liquid

| Container A:
1 High-Hazard Organics
i (Glass/HDPE)

Waste Generation:
Benzene, 1-nitro-4-pentyl-

Determine Matrix

Dilute in Solvent
(<5% Conc.)

Compatible Solvents

Labeling Protocol:
1. Full Chemical Name
2. '"Toxic' & 'Combustible’
3. Date

l

Contaminated Solids
(Gloves, Wipes)

: Container C:
1 Solid Hazardous Waste
| (Double Bagged)

Satellite Accumulation Area:

Secondary Containment
Segregate from Oxidizers

Final Disposal:
Incineration (Rotary Kiln)

Click to download full resolution via product page

Caption: Operational logic for segregating 1-nitro-4-pentylbenzene waste streams to minimize

cross-contamination risks.
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Detailed Disposal Procedures
Waste Classification & Coding

Although 1-nitro-4-pentylbenzene is not explicitly P- or U-listed under RCRA (40 CFR 261.33),
it must be managed as Hazardous Waste.[1]

 Recommended Labeling: "Hazardous Waste - Toxic, Organic Nitro Compound.”
e RCRA Codes:
o If mixed with flammable solvents (Acetone, MeOH): D001 (Ignitable).

o If pure: Classify as Non-RCRA Regulated Hazardous Waste (state dependent) or apply
D003 (Reactive) conservatively if explosive potential is unverified, though unlikely for this
homolog.

Packaging Protocols

e Liquid Waste (Pure/Stock):

o Use Amber Glass or HDPE bottles. Avoid metal cans which may corrode or react over long
periods with nitro-compounds.[1]

o Leave 10% headspace for expansion.

o Cap: Teflon (PTFE) lined caps are mandatory to prevent liner degradation.
e Solid Waste (Spill Debris/PPE):

o Double-bag in 6-mil polyethylene bags.

o Place bags inside a rigid container (pail/drum) labeled "Solid Hazardous Waste."

Destruction Method

o Method: Rotary Kiln Incineration.

e Parameters: >1000°C with 2-second residence time.[1]
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e Reasoning: Thermal destruction breaks the Carbon-Nitrogen bond.[1] The facility must have
a scrubber system to capture Nitrogen Oxides (NOXx) generated during combustion.

Emergency Response: Spill Protocol

Immediate Action: Evacuate the immediate area (10 ft radius). Alert lab personnel.

Diagram 2: Spill Response & Neutralization
g - p p
Don PPE: Containment:
Spill Detected B lggf"eff/;";'i‘(';g‘;”_ All Volumes Resp (OV/NG5) Use Vermiculite or
Silver Shield Gloves Universal Pads

Click to download full resolution via product page

Decontamination:
Scrub surface with
Ethanol -> Soap/Water

Disposal
Bag all absorbents
as HazWaste

Caption: Step-by-step containment and cleanup workflow for nitroaromatic spills.
Neutralization Step: Unlike acids/bases, there is no simple "neutralization" powder.

o Absorb: Use Vermiculite, Diatomaceous Earth, or Universal Absorbent Pads. Do not use
paper towels (combustible nitro-cellulose risk).[1]

e Wash: Clean the surface with Ethanol (to solubilize the lipophilic residue) followed by soapy
water.

o Verify: Use a UV lamp (if the compound fluoresces) or wipe-test to ensure no residue
remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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